N-(4-acetamidophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C19H23N3O4S2/c1-14(23)20-15-7-9-16(10-8-15)21-18(24)13-17-5-2-3-11-22(17)28(25,26)19-6-4-12-27-19/h4,6-10,12,17H,2-3,5,11,13H2,1H3,(H,20,23)(H,21,24)
• InChI Key: BMEPDWYWVXXMIR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H23N3O4S2
• Molecular Weight: 421.5 g/mol

Description

N-(4-acetamidophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Pharmacological Characterization in Opioid Receptors

A study by Grimwood et al. (2011) explores the pharmacological properties of a compound similar to N-(4-acetamidophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, focusing on its affinity and selectivity for κ-opioid receptors (KOR). This compound showed potential for treating depression and addiction disorders due to its antagonistic effects on KOR and μ-opioid receptors (MORs) (Grimwood et al., 2011).

Bioactive N-Substituted Derivatives Synthesis

Khalid et al. (2014) synthesized a series of N-aryl/aralkyl substituted derivatives, including compounds with structural similarities to N-(4-acetamidophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide. These derivatives were evaluated for their activity against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, demonstrating significant biological activity (Khalid et al., 2014).

Microwave-Assisted Synthesis and Enzyme Inhibitory Activities

Virk et al. (2018) conducted a study involving the synthesis of compounds structurally related to N-(4-acetamidophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide. They assessed the inhibitory potential of these compounds against bovine carbonic anhydrase and cholinesterase enzymes, revealing notable activities (Virk et al., 2018).

Antibacterial Studies of N-Substituted Derivatives

Khalid et al. (2016) synthesized N-substituted derivatives of a compound similar in structure to N-(4-acetamidophenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide. These derivatives were tested against Gram-negative and Gram-positive bacteria, showing moderate to significant antibacterial activity (Khalid et al., 2016).

Anticancer Effects on Hepatic Cancer Cell Lines

Eldeeb et al. (2022) investigated the cytotoxic effects of sulfonamide-derived compounds, similar to the compound , on hepatocellular carcinoma cell lines. The study identified compounds with significant cytotoxicity and safety margins, suggesting potential for cancer management (Eldeeb et al., 2022).